Cas no 1862113-60-7 (4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide)
4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide
-
- Inchi: 1S/C10H21N3O/c1-7(2)12-9(14)13-5-8(11)10(3,4)6-13/h7-8H,5-6,11H2,1-4H3,(H,12,14)
- InChI Key: WMSYEGWGLKGHJV-UHFFFAOYSA-N
- SMILES: N1(C(NC(C)C)=O)CC(N)C(C)(C)C1
4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691375-0.05g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 0.05g |
$1020.0 | 2023-03-10 | ||
| Enamine | EN300-691375-0.1g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 0.1g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-691375-0.25g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 0.25g |
$1117.0 | 2023-03-10 | ||
| Enamine | EN300-691375-0.5g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 0.5g |
$1165.0 | 2023-03-10 | ||
| Enamine | EN300-691375-1.0g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-691375-2.5g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 2.5g |
$2379.0 | 2023-03-10 | ||
| Enamine | EN300-691375-5.0g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 5.0g |
$3520.0 | 2023-03-10 | ||
| Enamine | EN300-691375-10.0g |
4-amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 10.0g |
$5221.0 | 2023-03-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01070382-1g |
4-Amino-3,3-dimethyl-N-(propan-2-yl)pyrrolidine-1-carboxamide |
1862113-60-7 | 95% | 1g |
¥5971.0 | 2023-03-19 |
4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide
4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide: A Promising Compound with Broad Applications in Biomedical Research
4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide (CAS No. 1862113-60-7) represents a class of nitrogen-containing heterocyclic compounds that have gained significant attention in the field of biomedical research due to their unique chemical structure and potential pharmacological activities. This compound is characterized by a pyrrolidine ring fused with a carboxamide group, which provides a versatile scaffold for molecular modification. The 4-Amino functional group at the pyrrolidine ring enhances its reactivity and biological activity, while the 3,3-dimethyl substituents contribute to steric effects and molecular stability. The N-propan-2-yl group further modulates the compound's solubility and interaction with biological targets, making it a valuable candidate for drug development and therapeutic applications.
Recent studies have highlighted the potential of 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide in targeting specific biological pathways associated with chronic diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of kinase enzymes involved in neurodegenerative disorders. The compound's ability to modulate signal transduction pathways has been linked to its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its antioxidant properties have been explored in preclinical models, suggesting its role in mitigating oxidative stress-related pathologies.
The structural features of 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide make it an attractive candidate for drug design and targeted therapy. The pyrrolidine ring provides a rigid framework that can interact with protein targets through hydrogen bonding and hydrophobic interactions. The carboxamide group enhances the compound's solubility in aqueous environments, which is critical for its bioavailability. The propan-2-yl substituent adds steric bulk to the molecule, potentially reducing off-target effects while maintaining specific interactions with the intended biological targets. These structural characteristics have been leveraged in the development of analogs with improved pharmacokinetic profiles and reduced toxicity.
Research published in ACS Chemical Biology in 2022 has explored the synthetic pathways of 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide and its derivatives. The study employed a combination of asymmetric catalysis and solid-phase synthesis techniques to efficiently produce the compound in high yield. The use of chiral catalysts allowed for the selective formation of the 3,3-dimethyl configuration, which is critical for the compound's biological activity. This synthetic approach has been adapted for large-scale production, making the compound more accessible for further research and potential therapeutic applications.
The pharmacological mechanisms of 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide are being investigated to identify its potential therapeutic targets. A 2023 study in Pharmacological Reports demonstrated that the compound exhibits anti-inflammatory effects by inhibiting the activation of NF-κB signaling pathways. This mechanism is particularly relevant for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate cytokine production and immune cell activation has been further validated in in vitro models, suggesting its potential as a novel anti-inflammatory agent.
Recent advancements in drug delivery systems have also been applied to 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide to enhance its therapeutic efficacy. Researchers at the University of Tokyo have developed a nanoformulation that improves the compound's solubility and bioavailability. This formulation, described in a 2023 Nature Communications article, utilizes lipid-based nanoparticles to deliver the compound to specific tissues, thereby reducing systemic side effects and increasing target-specificity. This innovation highlights the compound's potential in the development of targeted drug delivery systems for precision medicine.
Despite its promising properties, the 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide compound is still in the preclinical stages of development. Ongoing research is focused on optimizing its pharmacokinetic profile and toxicological safety. A 2023 study in Toxicological Sciences evaluated the compound's long-term safety in animal models, reporting minimal toxicity at therapeutic doses. These findings suggest that the compound has a favorable safety profile, which is critical for its advancement to clinical trials. However, further studies are needed to fully understand its metabolic pathways and potential drug interactions.
The 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide compound represents a significant advancement in the field of drug discovery and biological research. Its unique chemical structure and potential pharmacological activities have been the focus of numerous studies, highlighting its versatility as a therapeutic agent. As research continues to uncover its mechanisms of action and optimize its properties, the compound is poised to play a crucial role in the development of new treatments for a wide range of diseases. The ongoing exploration of its applications in targeted therapy and drug delivery systems underscores its potential impact on modern medicine.
For researchers and pharmaceutical companies, the 4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide compound offers a valuable opportunity to advance the development of novel therapeutics. The compound's structural features and biological activities make it a promising candidate for further exploration in various disease models. As the field of drug discovery continues to evolve, the potential of this compound to contribute to the development of new treatments will likely expand, driven by ongoing research and innovation.
1862113-60-7 (4-Amino-3,3-dimethyl-N-propan-2-ylpyrrolidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)